Cas no 956596-79-5 (tert-butyl 2-{1,4-dioxaspiro4.5decan-8-ylidene}acetate)

• Product Name: tert-butyl 2-{1,4-dioxaspiro4.5decan-8-ylidene}acetate
• CAS No: 956596-79-5
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 6542295
• PubChem ID: 68004263
• Update Time: 2025-07-19

tert-butyl 2-{1,4-dioxaspiro4.5decan-8-ylidene}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{1,4-dioxaspiro4.5decan-8-ylidene}acetate
• EN300-1455381
• 956596-79-5
• tert-butyl 2-{1,4-dioxaspiro[4.5]decan-8-ylidene}acetate
• SCHEMBL10000017

• Inchi： 1S/C14H22O4/c1-13(2,3)18-12(15)10-11-4-6-14(7-5-11)16-8-9-17-14/h10H,4-9H2,1-3H3
• InChI Key： VCPACAWLIBEWSX-UHFFFAOYSA-N
• SMILES： O1CCOC21CC/C(=C\C(=O)OC(C)(C)C)/CC2

Computed Properties

• Exact Mass: 254.15180918g/mol
• Monoisotopic Mass: 254.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on tert-butyl 2-{1,4-dioxaspiro4.5decan-8-ylidene}acetate

Comprehensive Overview of tert-butyl 2-{1,4-dioxaspiro4.5decan-8-ylidene}acetate (CAS No. 956596-79-5)

The compound tert-butyl 2-{1,4-dioxaspiro4.5decan-8-ylidene}acetate (CAS No. 956596-79-5) is a highly specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a spirocyclic system and a tert-butyl ester group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of tert-butyl 2-{1,4-dioxaspiro4.5decan-8-ylidene}acetate is its 1,4-dioxaspiro[4.5]decane core, which provides a rigid framework for further chemical modifications. This structural motif is often exploited in the design of bioactive molecules, particularly those targeting neurological and metabolic disorders. The tert-butyl ester moiety enhances the compound's stability, making it suitable for various synthetic transformations.

In recent years, the demand for spirocyclic compounds like tert-butyl 2-{1,4-dioxaspiro4.5decan-8-ylidene}acetate has surged, driven by their versatility in medicinal chemistry. These compounds are frequently searched in academic databases and AI-driven platforms, reflecting their growing importance. Users often inquire about their synthesis, applications, and commercial availability, highlighting the need for detailed and accessible information.

The synthesis of tert-butyl 2-{1,4-dioxaspiro4.5decan-8-ylidene}acetate typically involves multi-step organic reactions, including Wittig olefination and esterification. These methods are well-documented in the literature, but optimizing the yield and purity remains a focus for researchers. The compound's CAS No. 956596-79-5 serves as a unique identifier, ensuring accurate tracking in regulatory and commercial contexts.

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In conclusion, tert-butyl 2-{1,4-dioxaspiro4.5decan-8-ylidene}acetate (CAS No. 956596-79-5) is a compound of significant scientific and industrial interest. Its unique structure and applications make it a subject of ongoing research, particularly in the fields of drug development and advanced materials. By addressing common user queries and incorporating SEO-friendly keywords, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.